Cas no 2444601-73-2 (1-({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid)

• Product Name: 1-({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• CAS No: 2444601-73-2
• MF: C₁₇H₂₄N₂O₅
• MW: 336.382864952087
• CID: 6527142
• PubChem ID: 154832528
• Update Time: 2025-10-29

1-({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS040818969
• EN300-6734709
• 2444601-73-2
• 1-[[1-[(2-Methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]methyl]-2-oxopyridine-4-carboxylic acid
• 1-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• 1-({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid

• Inchi： 1S/C17H24N2O5/c1-17(2,3)24-16(23)18-7-4-12(5-8-18)11-19-9-6-13(15(21)22)10-14(19)20/h6,9-10,12H,4-5,7-8,11H2,1-3H3,(H,21,22)
• InChI Key： JRAJEDMQHJMBQY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN2C=CC(C(=O)O)=CC2=O)CC1)=O

Computed Properties

• Exact Mass: 336.16852187g/mol
• Monoisotopic Mass: 336.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.2Ų

Additional information on 1-({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid

Comprehensive Overview of 1-({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid (CAS No. 2444601-73-2)

The compound 1-({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid (CAS No. 2444601-73-2) is a highly specialized piperidine-derived molecule with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a dihydropyridine core, makes it a valuable intermediate in the development of bioactive compounds. Researchers and chemists are increasingly interested in this molecule due to its potential role in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

One of the key features of 1-({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid is its versatility in synthetic chemistry. The Boc group provides stability during reactions, while the carboxylic acid functionality allows for further derivatization. This compound is often utilized in peptide coupling reactions, where its piperidine scaffold can enhance the pharmacokinetic properties of target molecules. Recent studies highlight its relevance in the synthesis of small-molecule therapeutics, aligning with the growing demand for precision medicine and targeted drug delivery systems.

In the context of current trends, 1-({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid has garnered attention in AI-driven drug discovery platforms. Computational chemists frequently search for highly functionalized intermediates like this compound to streamline virtual screening workflows. Additionally, its CAS No. 2444601-73-2 is often queried in databases such as PubChem and Reaxys, reflecting its importance in cheminformatics and structure-activity relationship (SAR) studies. The rise of green chemistry has also spurred interest in optimizing its synthesis to reduce waste and improve yield.

From a regulatory perspective, 1-({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid is classified as a non-hazardous research chemical, making it accessible for academic and industrial laboratories. Its piperidine moiety is a common motif in FDA-approved drugs, further underscoring its utility. As the pharmaceutical industry shifts toward fragment-based drug design, this compound’s modular structure positions it as a promising building block for lead optimization campaigns.

In summary, 1-({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid (CAS No. 2444601-73-2) represents a critical tool for modern drug development. Its compatibility with high-throughput screening and combinatorial chemistry techniques ensures its continued relevance in cutting-edge research. For scientists exploring neuropharmacology or cancer therapeutics, this compound offers a robust platform for innovation.